Cas no 797036-72-7 (Acetonitrile,(tricyclo[2.2.1.02,6]hept-3-ylsulfonyl)- (9CI))

• Product Name: Acetonitrile,(tricyclo[2.2.1.02,6]hept-3-ylsulfonyl)- (9CI)
• CAS No: 797036-72-7
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 556603
• PubChem ID: 45098870
• Update Time: 2025-04-19

Acetonitrile,(tricyclo[2.2.1.02,6]hept-3-ylsulfonyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,(tricyclo[2.2.1.02,6]hept-3-ylsulfonyl)- (9CI)
• SCHEMBL4081410
• 797036-72-7
• ACETONITRILE,(TRICYCLO[2.2.1.02,6]HEPT-3-YLSULFONYL)-

• Inchi： 1S/C9H11NO2S/c10-1-2-13(11,12)9-5-3-6-7(4-5)8(6)9/h5-9H,2-4H2
• InChI Key： RDBKBXCNVIFDRV-UHFFFAOYSA-N
• SMILES： S(CC#N)(C1C2CC3C(C2)C31)(=O)=O

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.3Ų